molecular formula C12H13N3OS B5395924 N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide

N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide

Cat. No. B5395924
M. Wt: 247.32 g/mol
InChI Key: VZQRLXOQAVPAHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide, also known as ITD-1, is a chemical compound that has gained attention in scientific research due to its potential use in various applications.

Scientific Research Applications

N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide has been studied for its potential use in cancer research, as it has been shown to inhibit the Wnt/beta-catenin signaling pathway. This pathway is often overactive in cancer cells, leading to uncontrolled cell growth and proliferation. N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide has also been studied for its potential use in bone regeneration, as it has been shown to promote osteoblast differentiation and mineralization.

Mechanism of Action

N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide works by inhibiting the activity of tankyrase enzymes, which are involved in regulating the Wnt/beta-catenin signaling pathway. By inhibiting tankyrase, N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide prevents the degradation of Axin, a protein that is involved in regulating beta-catenin levels. This leads to a decrease in beta-catenin levels, which in turn inhibits the Wnt/beta-catenin signaling pathway.
Biochemical and Physiological Effects:
Studies have shown that N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide can inhibit the growth and proliferation of cancer cells in vitro and in vivo. N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide has also been shown to promote osteoblast differentiation and mineralization in vitro. However, further studies are needed to fully understand the biochemical and physiological effects of N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide in lab experiments is its specificity for tankyrase enzymes, which allows for targeted inhibition of the Wnt/beta-catenin signaling pathway. However, N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide can be difficult to work with due to its low solubility in water and organic solvents.

Future Directions

Future research on N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide could focus on its potential use in combination therapy for cancer treatment, as well as its potential use in other applications such as bone regeneration. Further studies are also needed to fully understand the biochemical and physiological effects of N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide, as well as its limitations and potential side effects.

properties

IUPAC Name

N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H13N3OS/c1-8(2)11-14-15-12(17-11)13-10(16)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,13,15,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VZQRLXOQAVPAHI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=NN=C(S1)NC(=O)C2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H13N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

247.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide
Reactant of Route 2
Reactant of Route 2
N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide
Reactant of Route 3
N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide
Reactant of Route 4
N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide
Reactant of Route 5
N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide
Reactant of Route 6
N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.